2-Chloro-4-(4-chloro-3-methylphenyl)phenol

• IUPAC Name: 2-chloro-4-(4-chloro-3-methylphenyl)phenol
• InChI: InChI=1S/C13H10Cl2O/c1-8-6-9(2-4-11(8)14)10-3-5-13(16)12(15)7-10/h2-7,16H,1H3
• InChI Key: OMCGADLIOOHUPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=C(C=C2)O)Cl)Cl
• Molecular Formula: C13H10Cl2O
• DSSTOX Substance ID: DTXSID40686009
• Molecular Weight: 253.12 g/mol
• CAS No.: 1261983-27-0

Description

2-Chloro-4-(4-chloro-3-methylphenyl)phenol is an organic compound belonging to the class of chlorinated phenols. It is characterized by the presence of two chlorine atoms and a methyl group attached to a phenol ring. This compound is known for its antimicrobial properties and is used in various applications, including as a disinfectant and preservative.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-4-(4-chloro-3-methylphenyl)phenol typically involves the chlorination of 4-chloro-3-methylphenol. The process can be carried out using chlorine gas in the presence of a catalyst such as ferric chloride. The reaction is usually conducted at a controlled temperature to ensure selective chlorination at the desired positions on the phenol ring .

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale chlorination reactors where 4-chloro-3-methylphenol is continuously fed into the reactor along with chlorine gas. The reaction mixture is then subjected to purification processes, including distillation and crystallization, to obtain the final product with high purity .

Types of Reactions:

Oxidation: 2-Chloro-4-(4-chloro-3-methylphenyl)phenol can undergo oxidation reactions, typically using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride, leading to the formation of less chlorinated phenols.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorine atoms can be replaced by other nucleophiles such as hydroxyl or amino groups.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles like hydroxylamine, ammonia, and other amines.

Major Products:

Oxidation: Quinones and other oxidized phenolic compounds.

Reduction: Less chlorinated phenols.

Substitution: Phenolic derivatives with different functional groups replacing the chlorine atoms.

Scientific Research Applications

2-Chloro-4-(4-chloro-3-methylphenyl)phenol has a wide range of applications in scientific research:

Chemistry: Used as a starting material for the synthesis of more complex organic molecules.

Biology: Investigated for its antimicrobial properties, making it useful in studies related to disinfection and preservation.

Medicine: Explored for its potential use in antiseptic formulations and as a preservative in pharmaceutical products.

Industry: Utilized in the production of disinfectants, preservatives, and other industrial chemicals.

Mechanism of Action

The antimicrobial activity of 2-Chloro-4-(4-chloro-3-methylphenyl)phenol is primarily due to its ability to disrupt microbial cell membranes. The compound interacts with the lipid bilayer of the cell membrane, leading to increased permeability and eventual cell lysis. This disruption is facilitated by the hydrophobic nature of the chlorinated phenol, which allows it to integrate into the lipid bilayer .

Comparison with Similar Compounds

4-Chloro-3-methylphenol: A closely related compound with similar antimicrobial properties but with only one chlorine atom.

4-Chloro-3,5-dimethylphenol: Another chlorinated phenol with two methyl groups, known for its use as a disinfectant.

2-Chloro-5-hydroxytoluene: A compound with a similar structure but with a hydroxyl group instead of a second chlorine atom.

Uniqueness: 2-Chloro-4-(4-chloro-3-methylphenyl)phenol stands out due to its dual chlorine substitution, which enhances its antimicrobial efficacy compared to its mono-chlorinated counterparts. The presence of both chlorine atoms and a methyl group contributes to its unique chemical properties and reactivity .